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Compound of Interest

Compound Name: MT-802

Cat. No.: B10818691 Get Quote

Welcome to the technical support center for MT-802. This resource is designed for researchers,

scientists, and drug development professionals to provide guidance and troubleshooting

strategies for experiments involving the BTK PROTAC degrader, MT-802. This guide focuses

on addressing challenges related to cell permeability to ensure robust and reproducible

experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is MT-802 and how does it work?

A1: MT-802 is a Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade

Bruton's tyrosine kinase (BTK).[1][2][3] It is a bifunctional molecule that consists of a ligand that

binds to BTK and another ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase.[2][3]

This proximity induces the ubiquitination of BTK, marking it for degradation by the proteasome.

[2][3] MT-802 is particularly notable for its ability to degrade both wild-type BTK and the C481S

mutant, which is associated with resistance to covalent BTK inhibitors like ibrutinib.[1]

Q2: I am observing lower than expected degradation of BTK in my cell-based assays with MT-
802. Could cell permeability be the issue?

A2: Yes, suboptimal cell permeability is a common challenge for PROTACs, including MT-802,

due to their relatively large size and physicochemical properties.[4] If you observe potent

activity in biochemical assays (e.g., target binding) but diminished efficacy in cellular

experiments, poor cell permeability is a likely culprit.
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Q3: What are the key physicochemical properties of MT-802 that might affect its permeability?

A3: MT-802 has a molecular weight of 787.82 g/mol and a chemical formula of C41H41N9O8.

[5][6][7][8] It is soluble in DMSO but insoluble in water and ethanol.[8] These properties,

particularly its high molecular weight, can contribute to challenges in crossing the cell

membrane.

Q4: How can I prepare MT-802 for cell culture experiments to maximize its availability to the

cells?

A4: It is recommended to prepare a concentrated stock solution of MT-802 in fresh, anhydrous

DMSO.[8] For cell-based assays, this stock solution should be further diluted in your cell culture

medium to the final desired concentration. Ensure that the final concentration of DMSO in the

culture medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Troubleshooting Guide: Improving MT-802 Cell
Permeability
This guide provides a step-by-step approach to troubleshoot and potentially improve the

cellular uptake of MT-802 in your experiments.

Initial Assessment
Confirm Compound Integrity: Ensure the purity and integrity of your MT-802 stock. Improper

storage or repeated freeze-thaw cycles can lead to degradation.

Optimize Concentration and Incubation Time: Perform a dose-response and time-course

experiment to determine the optimal concentration and duration of MT-802 treatment for BTK

degradation in your specific cell line. MT-802 has been shown to induce BTK degradation at

nanomolar concentrations with significant degradation observed within hours.[1]

Vehicle Control: Always include a vehicle control (e.g., DMSO) at the same final

concentration as your MT-802 treatment to account for any effects of the solvent on the cells.

Strategies to Enhance Permeability
If you suspect poor cell permeability is affecting your results, consider the following strategies:
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Use of Permeabilizing Agents: In certain experimental setups, transient permeabilization of

the cell membrane can be employed. However, this approach should be used with caution as

it can impact cell viability and physiology.

Formulation Strategies: For in vivo studies, formulation of MT-802 in vehicles containing

solubilizing agents like PEG300 and Tween80 has been suggested.[8] While not directly

applicable to standard in vitro assays, this highlights the importance of the compound's

immediate environment.

Consideration of Cell Line: Different cell lines can exhibit varying levels of membrane fluidity

and expression of efflux pumps, which can impact the intracellular concentration of MT-802.

If possible, testing in multiple cell lines could provide valuable insights.

Data Presentation
Table 1: Physicochemical Properties of MT-802

Property Value Reference

Molecular Weight 787.82 g/mol [5][6][7][8]

Chemical Formula C41H41N9O8 [5][6][7]

Solubility
Soluble in DMSO, Insoluble in

Water and Ethanol
[8]

Table 2: Reported In Vitro Activity of MT-802
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Parameter Cell Line Value Reference

DC50 (BTK

Degradation)
NAMALWA 9.1 nM [1]

DC50 (Wild-Type

BTK)
WT BTK XLAs 14.6 nM [9]

DC50 (C481S Mutant

BTK)
C481S BTK XLAs 14.9 nM [9]

IC50 (BTK Binding) N/A 18.11 nM [9]

IC50 (CRBN Binding) N/A 1.258 µM [9]

Experimental Protocols
Protocol 1: Parallel Artificial Membrane Permeability
Assay (PAMPA)
This assay provides a high-throughput method to assess the passive permeability of a

compound.

Materials:

PAMPA plate with a lipid-coated artificial membrane

Donor and acceptor plates

MT-802 stock solution in DMSO

Phosphate-buffered saline (PBS), pH 7.4

Plate reader for quantification

Procedure:

Prepare a working solution of MT-802 in PBS from the DMSO stock. The final DMSO

concentration should be kept to a minimum (<1%).
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Add the MT-802 working solution to the donor wells of the PAMPA plate.

Add PBS to the acceptor wells.

Assemble the PAMPA plate by placing the donor plate in contact with the acceptor plate.

Incubate at room temperature for a defined period (e.g., 4-18 hours).

After incubation, determine the concentration of MT-802 in both the donor and acceptor wells

using a suitable analytical method (e.g., LC-MS/MS or UV-Vis spectroscopy).

Calculate the permeability coefficient (Pe) using the following formula: Pe = (VA * CA) / (Area

* Time * (CD(t) - CA)) Where:

VA is the volume of the acceptor well

CA is the concentration in the acceptor well

Area is the effective surface area of the membrane

Time is the incubation time

CD(t) is the concentration in the donor well at time t

Protocol 2: Caco-2 Cell Permeability Assay
This assay uses a monolayer of Caco-2 cells to model the intestinal barrier and assess both

passive and active transport.

Materials:

Caco-2 cells

Transwell inserts

Culture medium

Hanks' Balanced Salt Solution (HBSS)
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MT-802 stock solution in DMSO

LC-MS/MS for quantification

Procedure:

Seed Caco-2 cells on Transwell inserts and culture for 21-25 days to allow for differentiation

and monolayer formation.

Confirm the integrity of the cell monolayer by measuring the transepithelial electrical

resistance (TEER).

For apical to basolateral (A-B) permeability: a. Wash the monolayer with pre-warmed HBSS.

b. Add MT-802 in HBSS to the apical side (donor) and fresh HBSS to the basolateral side

(acceptor). c. Incubate at 37°C with gentle shaking. d. At various time points, collect samples

from the basolateral side and replace with fresh HBSS.

For basolateral to apical (B-A) permeability (to assess efflux): a. Add MT-802 in HBSS to the

basolateral side and fresh HBSS to the apical side. b. Collect samples from the apical side at

various time points.

Quantify the concentration of MT-802 in the collected samples using LC-MS/MS.

Calculate the apparent permeability coefficient (Papp) for both directions. The efflux ratio

(Papp(B-A) / Papp(A-B)) can indicate if MT-802 is a substrate for efflux pumps.

Mandatory Visualizations
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Caption: A simplified diagram of the B-Cell Receptor (BCR) signaling pathway highlighting the

central role of BTK.
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Caption: The mechanism of action of MT-802 as a PROTAC, leading to the degradation of

BTK.
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Caption: A troubleshooting workflow for addressing suboptimal MT-802 activity in cell-based

assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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